Cas no 1129-78-8 (1-(3-Bromopropoxy)-4-fluorobenzene)

• Product Name: 1-(3-Bromopropoxy)-4-fluorobenzene
• CAS No: 1129-78-8
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• MDL: MFCD00596629
• CID: 203679
• PubChem ID: 260004
• Update Time: 2025-10-29

1-(3-Bromopropoxy)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-bromopropoxy)-4-fluoro-
• 1-(3-Bromopropoxy)-4-fluorobenzene
• 4-FLUOROPHENOXYPROPYLBROMIDE
• 1-(3'-bromopropoxy)-4-fluorobenzene
• 1-(3-bromopropyloxy)-4-fluorobenzene
• 1-(4'-fluorophenoxy)-3-bromopropane
• 1-bromo-3-(4-fluorophenoxy)propane
• 1-bromo-3-(p-fluorophenoxy)propane
• 3-(4-fluorophenoxy)propyl bromide
• 1129-78-8
• SCHEMBL1427333
• 4-fluorophenoxypropyl bromide
• 1-(3-bromo-propoxy)-4-fluoro-benzene
• Z90122147
• Benzene, 1-(3-bromopropoxy)-4-fluoro-
• AB90579
• DTXSID10293582
• NCIOpen2_006291
• NSC90824
• NSC-90824
• AKOS000343485
• EN300-13444
• VKNUENLPKPOOPS-UHFFFAOYSA-N
• 3-bromopropyl 4-fluorophenyl ether
• CS-0233554
• BB 0220199

• MDL： MFCD00596629
• Inchi： 1S/C9H10BrFO/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,6-7H2
• InChI Key： VKNUENLPKPOOPS-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 231.99000
• Monoisotopic Mass: 231.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.422
• Boiling Point: 155 °C (12 mmHg)
• Flash Point: 148.8°C
• Refractive Index: 1.521
• PSA: 9.23000
• LogP: 2.98950
• Solubility: Not determined

1-(3-Bromopropoxy)-4-fluorobenzene Security Information

• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Bromopropoxy)-4-fluorobenzene

1-(3-Bromopropoxy)-4-fluorobenzene: A Comprehensive Overview

1-(3-Bromopropoxy)-4-fluorobenzene (CAS No. 1129-78-8) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as 4-fluoro-1-(3-bromopropoxy)benzene, belongs to the class of aryl ether compounds and is characterized by its unique structure, which combines a fluorine atom and a brominated propoxy group attached to a benzene ring. The compound's structure not only imparts it with distinct chemical properties but also makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-(3-Bromopropoxy)-4-fluorobenzene typically involves nucleophilic aromatic substitution reactions. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and catalyst selection, to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach has been particularly beneficial in industrial settings where time and resource efficiency are critical.

One of the most notable applications of 1-(3-Bromopropoxy)-4-fluorobenzene is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various drug molecules, particularly those targeting central nervous system disorders. Its ability to undergo further functionalization, such as alkylation or acylation, makes it a valuable building block for constructing bioactive compounds. Recent advancements in medicinal chemistry have leveraged this compound to develop potential candidates for treating neurodegenerative diseases, showcasing its importance in drug discovery.

In addition to its pharmaceutical applications, 1-(3-Bromopropoxy)-4-fluorobenzene finds utility in materials science. The compound's electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers and light-emitting diodes (LEDs). Researchers have investigated its role as a precursor for synthesizing novel π-conjugated systems, which exhibit enhanced electrical conductivity and stability. These findings underscore the compound's potential in advancing next-generation electronic devices.

The environmental impact of 1-(3-Bromopropoxy)-4-fluorobenzene has also been a topic of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. Preliminary results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully characterize its environmental fate and ensure sustainable practices during its production and use.

From a synthetic perspective, 1-(3-Bromopropoxy)-4-fluorobenzene serves as a valuable precursor for constructing more complex aromatic systems. Its brominated propoxy group facilitates various substitution reactions, enabling chemists to introduce diverse functional groups into the molecule. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have expanded the scope of transformations possible with this compound. These developments have opened new avenues for synthesizing bioactive molecules with improved pharmacokinetic profiles.

In conclusion, 1-(3-Bromopropoxy)-4-fluorobenzene (CAS No. 1129-78-8) is a multifaceted compound with significant implications across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis, its applications in materials science, and its environmental considerations highlight its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.